N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)isobutyramide

• IUPAC Name: N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-methylpropanamide
• InChI: InChI=1S/C14H17FN2O2/c1-9(2)14(19)16-11-7-13(18)17(8-11)12-5-3-10(15)4-6-12/h3-6,9,11H,7-8H2,1-2H3,(H,16,19)
• InChI Key: FUVGQFLRRHZABK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1CC(=O)N(C1)C2=CC=C(C=C2)F
• Molecular Formula: C14H17FN2O2
• Molecular Weight: 264.29 g/mol

Description

N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)isobutyramide, also known as FL-41, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of pyrrolidines and isobutyramides, which are known for their diverse biological activities.

Scientific Research Applications

Met Kinase Inhibition

One significant area of research involving compounds structurally related to N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)isobutyramide is in the discovery and development of selective Met kinase inhibitors. These compounds have shown promise in oncology, particularly in the inhibition of the Met kinase superfamily, which plays a crucial role in tumor growth and metastasis. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective Met kinase inhibitors, demonstrating significant tumor stasis in Met-dependent human gastric carcinoma xenograft models following oral administration (Schroeder et al., 2009).

Antibacterial Research

Another application is in the synthesis of compounds for antibacterial research. For instance, the synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, a key intermediate in the preparation of premafloxacin, an antibiotic aimed at combating pathogens of veterinary importance, represents an important step in developing new antibacterial agents (Fleck et al., 2003).

Melanin-Concentrating Hormone Receptor Antagonists

Research into the regulation of feeding, energy metabolism, and psychiatric disorders has also seen the application of related compounds. Arylacetamides, for example, have been explored as melanin-concentrating hormone 1 receptor (MCH1) antagonists, with certain compounds showing promise in improving pharmacokinetic properties and exhibiting in vivo efficacy in models of anxiety (Jiang et al., 2007).

Antimycobacterial Activity

Compounds structurally related to N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)isobutyramide have also been synthesized and evaluated for their activity against Mycobacterium tuberculosis, with some showing significant in vitro and in vivo activity, suggesting potential as new antimycobacterial agents (Kumar et al., 2008).